Cas no 76029-43-1 (1H-Isoindole-1,3(2H)-dione, 2-(cycloheptyloxy)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(cycloheptyloxy)-
• CAS No: 76029-43-1
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 538529
• PubChem ID: 13577107
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione, 2-(cycloheptyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(cycloheptyloxy)-
• 2-cycloheptyloxyisoindole-1,3-dione
• 76029-43-1
• 2-(Cycloheptyloxy)-1H-isoindole-1,3(2H)-dione
• DTXSID10544228
• SCHEMBL10848836

• Inchi： 1S/C15H17NO3/c17-14-12-9-5-6-10-13(12)15(18)16(14)19-11-7-3-1-2-4-8-11/h5-6,9-11H,1-4,7-8H2
• InChI Key： OPZZNSQTJKVPBZ-UHFFFAOYSA-N
• SMILES： O(C1CCCCCC1)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 259.12084340g/mol
• Monoisotopic Mass: 259.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.6Ų